2-[4-(Methylamino)oxan-4-yl]ethan-1-ol

• IUPAC Name: 2-[4-(methylamino)oxan-4-yl]ethanol
• InChI: InChI=1S/C8H17NO2/c1-9-8(2-5-10)3-6-11-7-4-8/h9-10H,2-7H2,1H3
• InChI Key: DSYVUMZGGJGAQQ-UHFFFAOYSA-N
• Canonical SMILES: CNC1(CCOCC1)CCO
• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol

Description

2-[4-(Methylamino)oxan-4-yl]ethan-1-ol is a chemical compound with the molecular formula C8H17NO2. It has a molecular weight of 159.23.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-[4-(Methylamino)oxan-4-yl]ethan-1-ol are not fully detailed in the search results. It is known that the compound has a molecular weight of 159.23. More detailed properties like melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Catalytic Synthesis Applications

2-[4-(Methylamino)oxan-4-yl]ethan-1-ol and related compounds have been utilized in various catalytic synthesis processes. For instance, palladium-catalyzed oxidative cyclization–alkoxycarbonylation reactions have been employed to synthesize 2E-[(methoxycarbonyl)methylene]tetrahydrofurans from 4-yn-1-ols. This method demonstrates the efficiency of catalytic systems in producing complex organic structures, highlighting the chemical's role in facilitating novel synthesis pathways (Gabriele et al., 2000). Additionally, the compound has been studied in the context of X-ray structures and computational analysis of several cathinones, where its derivatives play a critical role in understanding molecular structures and electronic spectra (Nycz et al., 2011).

Methane Mono-oxygenase Catalysis

In the field of biochemistry, the compound's analogs have been shown to participate in the oxidation of methane derivatives by methane mono-oxygenase from Methylococcus capsulatus. This enzyme's ability to oxygenate a wide range of organic compounds, including ethers and alicyclic, aromatic, and heterocyclic compounds, demonstrates the potential for bio-catalytic applications (Colby et al., 1977).

Material Science and Organic Electronics

In material science, derivatives of 2-[4-(Methylamino)oxan-4-yl]ethan-1-ol have been investigated for their potential in creating molecular wires and conducting materials. For example, pi-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives have been synthesized, showing notable stability and optoelectronic properties. These materials are promising for the development of new electronic devices and photovoltaic systems (Wang et al., 2006).

Antifolate Properties in Medical Chemistry

The compound's framework has also found applications in medical chemistry, particularly in the synthesis of antifolate drugs. Analogues of 2-[4-(Methylamino)oxan-4-yl]ethan-1-ol have been explored for their properties as antimicrobial agents and in the design of drugs targeting cancer cells by inhibiting dihydrofolate reductase, an enzyme critical to cell division (Degraw et al., 1992).